Cas no 1823554-44-4 (1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1823554-44-4
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6486744
• PubChem ID: 165884842
• Update Time: 2025-05-25

1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1823554-44-4
• 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine
• EN300-1938359
• 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine

• Inchi： 1S/C10H10F3NO2/c11-10(12,13)9(14)6-2-1-3-7-8(6)16-5-4-15-7/h1-3,9H,4-5,14H2
• InChI Key： DHFIRVDWZQPZGQ-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CC2=C1OCCO2)N)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1823554-44-4)

The compound 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine, identified by its CAS number 1823554-44-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the class of benzodioxin derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a trifluoromethyl group and an amine functional moiety, contribute to its unique chemical properties and make it a subject of intense research interest.

In recent years, benzodioxin derivatives have been extensively studied for their pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The trifluoromethyl group in the molecular structure of 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine is known to enhance metabolic stability and binding affinity to biological targets. This modification has been strategically incorporated to improve the compound's pharmacokinetic profile, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. Preliminary studies have suggested that benzodioxin derivatives can interact with specific neurotransmitter systems, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease. The amine functional group in the molecule is particularly noteworthy, as it can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological receptors and enzymes.

The synthesis of 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group is typically achieved through fluorination reactions using specialized reagents. These synthetic strategies are critical in maintaining the structural integrity of the benzodioxin core while introducing modifications that enhance biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of this compound with greater accuracy. Molecular docking studies have shown that 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine can bind effectively to several key targets involved in neurological disorders. This computational evidence supports the hypothesis that this compound may exhibit therapeutic effects comparable to existing treatments but with improved efficacy and reduced side effects.

The pharmacological evaluation of 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine has been conducted using both in vitro and in vivo models. In cell-based assays, the compound has demonstrated significant activity against enzymes implicated in inflammation and oxidative stress. These findings are particularly relevant given the growing understanding that neurodegenerative diseases are closely linked to these pathological processes.

Furthermore, animal studies have provided valuable insights into the behavioral effects of this compound. Rodent models have shown that 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2,2-trifluoroethan-1-amine can attenuate symptoms associated with cognitive impairment without causing notable side effects. These results are encouraging and warrant further investigation into its potential as a therapeutic agent for neurological disorders.

The safety profile of 1823554-44-4 is another critical aspect that has been thoroughly evaluated. Preliminary toxicology studies have indicated that the compound is well-tolerated at doses relevant to its intended therapeutic use. However， further extensive testing is necessary to fully assess its long-term safety and potential adverse effects.

As research continues to uncover new applications for benzodioxin derivatives， compounds like 1823554 are poised to play a pivotal role in drug discovery and development. The combination of structural innovation and computational modeling is driving progress in understanding their mechanisms of action and optimizing their therapeutic potential.

In conclusion， 1823554 represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features， coupled with preliminary evidence of biological activity， make it an exciting prospect for treating neurological disorders。 As scientists delve deeper into its properties， we can anticipate new insights that will contribute to advancements in medicine.